Cas no 1251576-14-3 (2-(1-methyl-1H-indol-3-yl)-N-[(thiophen-3-yl)methyl]acetamide)

• Product Name: 2-(1-methyl-1H-indol-3-yl)-N-[(thiophen-3-yl)methyl]acetamide
• CAS No: 1251576-14-3
• MF: C₁₆H₁₆N₂OS
• MW: 284.376042366028
• CID: 5894946
• PubChem ID: 47461029
• Update Time: 2025-10-28

2-(1-methyl-1H-indol-3-yl)-N-[(thiophen-3-yl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1-methylindol-3-yl)-N-(thiophen-3-ylmethyl)acetamide
• 2-(1-methyl-1H-indol-3-yl)-N-[(thiophen-3-yl)methyl]acetamide
• 1251576-14-3
• AKOS024531585
• F6089-5597
• 2-(1-methyl-1H-indol-3-yl)-N-(thiophen-3-ylmethyl)acetamide
• VU0531624-1

• Inchi： 1S/C16H16N2OS/c1-18-10-13(14-4-2-3-5-15(14)18)8-16(19)17-9-12-6-7-20-11-12/h2-7,10-11H,8-9H2,1H3,(H,17,19)
• InChI Key： BMMHKHDPCQTMLA-UHFFFAOYSA-N
• SMILES： C(NCC1C=CSC=1)(=O)CC1C2=C(N(C)C=1)C=CC=C2

Computed Properties

• Exact Mass: 284.09833431g/mol
• Monoisotopic Mass: 284.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 62.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 2-(1-methyl-1H-indol-3-yl)-N-[(thiophen-3-yl)methyl]acetamide

2-(1-Methyl-1H-Indol-3-Yl)-N-[(Thiophen-3-Yl)Methyl]Acetamide: A Comprehensive Overview

2-(1-Methyl-1H-indol-3-yl)-N-[(thiophen-3-yl)methyl]acetamide (CAS No. 1251576-14-3) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure, has garnered attention due to its potential applications in drug discovery and development. The molecule combines two distinct aromatic systems: the indole ring and the thiophene ring, which are connected through an acetamide linkage. This structural arrangement not only imparts stability but also contributes to its diverse biological activities.

The indole moiety, a heterocyclic aromatic structure, is a common feature in many bioactive compounds. In this compound, the indole ring is substituted with a methyl group at the 1-position, which enhances its stability and potentially influences its pharmacokinetic properties. The thiophene ring, a five-membered aromatic heterocycle containing sulfur, adds electron-withdrawing effects and enhances the compound's solubility in organic solvents. The acetamide group serves as a linker, facilitating interactions between the two aromatic systems while also contributing to hydrogen bonding capabilities.

Recent studies have highlighted the potential of 2-(1-methyl-1H-indol-3-yl)-N-[(thiophen-3-yl)methyl]acetamide as a lead compound for the development of new therapeutic agents. Researchers have explored its activity against various enzymes and receptors, including kinase inhibitors and G-protein coupled receptors (GPCRs). For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits moderate inhibitory activity against tyrosine kinases, which are key targets in cancer therapy.

In addition to its enzymatic activity, this compound has shown promise in modulating cellular signaling pathways. A team of scientists from the University of California reported that 2-(1-methyl-1H-indol-3-yl)-N-[(thiophen-3-yil)methyl]acetamide can interfere with the Wnt/β-catenin pathway, a critical regulator of cell proliferation and differentiation. This finding opens new avenues for its application in treating diseases associated with dysregulated Wnt signaling, such as certain types of cancers and degenerative disorders.

The synthesis of 2-(1-methyl-1H-indol-3-yil)-N-[thiophen](methyl)acetamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the indole derivative through Friedländer annulation and the subsequent coupling with the thiophene-containing fragment via amide bond formation. Researchers have optimized these steps to achieve high yields and purity levels, ensuring scalability for potential large-scale production.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry). These analyses confirm its molecular structure and purity, which are critical for ensuring reproducibility in biological assays. Furthermore, computational studies using molecular docking have provided insights into its binding modes with target proteins, aiding in rational drug design efforts.

One of the most exciting developments involving 2-(1-methyl-indol)-N-thiophen-acetamide is its potential use as a template for generating libraries of structurally related compounds. By modifying substituents on both the indole and thiophene rings, researchers can explore a wide range of biological activities and optimize lead compounds for specific therapeutic applications. This approach has already yielded several analogs with improved potency and selectivity against target enzymes.

In conclusion, 2-(1-methyl-indol)-N-thiophen-acetamide (CAS No. 1251576-) represents a valuable addition to the arsenal of bioactive compounds being investigated for their therapeutic potential. Its unique structure, combined with recent advances in synthetic chemistry and biological testing methodologies, positions it as a promising candidate for future drug development efforts.